Cas no 303018-40-8 (N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide)

• Product Name: N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
• CAS No: 303018-40-8
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.4
• CID: 5519586
• PubChem ID: 1537239
• Update Time: 2025-05-19

N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
• WAY-358008
• microRNA-21-IN-2
• N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-cyano-4,6-dimethylpyridin-2-yl)thio)acetamide
• G69356
• STL197978
• SMR000155675
• DA-65800
• CS-0614567
• HMS2359G18
• AKOS001036843
• AE-848/12560149
• HY-151516
• SCHEMBL10016426
• 303018-40-8
• N-(1,3-benzodioxol-5-yl)-2-[(3-cyano-4,6-dimethyl-2-pyridinyl)sulfanyl]acetamide
• CHEMBL1508938
• Z17900304
• N-(1,3-benzodioxol-5-yl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
• N-(2H-1,3-BENZODIOXOL-5-YL)-2-[(3-CYANO-4,6-DIMETHYLPYRIDIN-2-YL)SULFANYL]ACETAMIDE
• MLS000536799
• TS-09256

• Inchi： 1S/C17H15N3O3S/c1-10-5-11(2)19-17(13(10)7-18)24-8-16(21)20-12-3-4-14-15(6-12)23-9-22-14/h3-6H,8-9H2,1-2H3,(H,20,21)
• InChI Key： FWGGPUIEAQRLDJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1=NC(C)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Additional information on N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide

N-(1,3-Benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide: A Comprehensive Overview

The compound N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide (CAS No. 303018-40-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzodioxole moiety, a pyridine ring with cyano and methyl substituents, and a sulfanylacetamide group. These structural features contribute to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The benzodioxole moiety in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the presence of the cyano group on the pyridine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biochemical environments.

The sulfanylacetamide group is another critical feature of this compound. Sulfur-containing compounds are often associated with antioxidant properties and have been extensively studied for their potential roles in mitigating oxidative stress-related diseases. Recent research has demonstrated that molecules with sulfanyl groups can interact with cellular redox systems, offering therapeutic benefits in conditions such as neurodegenerative disorders and cardiovascular diseases.

Moreover, the 4,6-dimethyl substitution pattern on the pyridine ring adds further complexity to the molecule's structure. This substitution not only enhances the molecule's lipophilicity but also plays a role in its ability to penetrate biological membranes. Such properties are crucial for designing drugs that can effectively target specific cellular compartments or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of complex molecules like N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide with greater accuracy. These studies suggest that the compound may exhibit favorable absorption and distribution characteristics, making it a viable candidate for preclinical testing.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems has significantly improved the yield and purity of the product, ensuring its suitability for both academic research and industrial applications.

Looking ahead, the potential applications of N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide are vast. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic strategies in oncology, inflammation, and infectious diseases. Furthermore, its structural versatility could also be leveraged in the development of advanced materials with tailored electronic properties.

In conclusion, N-(1,3-benzodioxol-5-yl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide (CAS No. 303018-40-8) represents a cutting-edge example of modern organic synthesis and drug design. With its intricate structure and promising biological properties, this compound continues to be a focal point for researchers seeking innovative solutions in healthcare and beyond.